Cas no 2137610-77-4 (1-(tert-butoxy)carbonyl-3-oxocyclohexane-1-carboxylic acid)

• Product Name: 1-(tert-butoxy)carbonyl-3-oxocyclohexane-1-carboxylic acid
• CAS No: 2137610-77-4
• MF: C₁₂H₁₈O₅
• MW: 242.268324375153
• CID: 6172004
• PubChem ID: 165952002
• Update Time: 2025-06-22

1-(tert-butoxy)carbonyl-3-oxocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(tert-butoxy)carbonyl-3-oxocyclohexane-1-carboxylic acid
• 1-[(tert-butoxy)carbonyl]-3-oxocyclohexane-1-carboxylic acid
• EN300-1083901
• 2137610-77-4

• Inchi： 1S/C12H18O5/c1-11(2,3)17-10(16)12(9(14)15)6-4-5-8(13)7-12/h4-7H2,1-3H3,(H,14,15)
• InChI Key： VIURVXJAKPZFOD-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1(C(=O)O)CC(CCC1)=O)=O

Computed Properties

• Exact Mass: 242.11542367g/mol
• Monoisotopic Mass: 242.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 80.7Ų

Additional information on 1-(tert-butoxy)carbonyl-3-oxocyclohexane-1-carboxylic acid

Professional Introduction to 1-(tert-butoxy)carbonyl-3-oxocyclohexane-1-carboxylic acid (CAS No. 2137610-77-4)

1-(tert-butoxy)carbonyl-3-oxocyclohexane-1-carboxylic acid, identified by the chemical abstracts service number CAS No. 2137610-77-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology due to its versatile structural properties and potential applications. This compound, featuring a tert-butoxy carbonyl (Boc) protecting group and a cyclohexane core with a ketone functionality, serves as a crucial intermediate in the synthesis of complex molecules, particularly in the development of bioactive peptides and drug candidates.

The Boc protecting group is a widely employed strategy in organic synthesis to shield carboxylic acid functionalities during subsequent reactions, ensuring selective modification at other sites. The presence of this group in 1-(tert-butoxy)carbonyl-3-oxocyclohexane-1-carboxylic acid enhances its utility as a building block for constructing more intricate molecular architectures. The cyclohexane ring, with its rigid yet flexible three-dimensional structure, contributes to the compound's stability and reactivity, making it an attractive candidate for further derivatization.

In recent years, advancements in medicinal chemistry have highlighted the importance of cyclic scaffolds in drug design due to their ability to mimic natural product structures and improve pharmacokinetic properties. The 3-oxocyclohexane moiety in this compound offers a unique framework that can be modified to explore diverse pharmacological profiles. For instance, derivatives of this scaffold have been investigated for their potential roles in enzyme inhibition and receptor binding studies, underscoring the compound's significance in drug discovery efforts.

One of the most compelling aspects of 1-(tert-butoxy)carbonyl-3-oxocyclohexane-1-carboxylic acid is its role as a precursor in the synthesis of peptide mimetics. Peptides are inherently susceptible to enzymatic degradation, which limits their therapeutic applications. By incorporating non-natural amino acids or modified residues into peptide sequences, researchers can enhance stability and bioavailability. The Boc protection allows for controlled deprotection steps, enabling precise assembly of peptide chains with desired modifications. This has led to the development of novel peptidomimetics that exhibit improved metabolic resistance while maintaining biological activity.

The compound's structural features also make it valuable in the synthesis of heterocyclic compounds, which are prevalent in many bioactive molecules. The cyclohexanone core can undergo various transformations, such as oxidation or reduction, to yield different functional groups that may be incorporated into more complex structures. Additionally, the Boc group can be selectively removed under mild acidic conditions, facilitating sequential reactions without unwanted side products.

Recent studies have demonstrated the utility of 1-(tert-butoxy)carbonyl-3-oxocyclohexane-1-carboxylic acid in the development of protease inhibitors. Proteases play critical roles in numerous biological processes, and their inhibition is often targeted in therapeutic interventions. By leveraging the compound's structural versatility, researchers have designed analogs that disrupt protease activity while minimizing off-target effects. These findings highlight the compound's potential as a scaffold for next-generation antiprotease agents.

The synthesis of 1-(tert-butoxy)carbonyl-3-oxocyclohexane-1-carboxylic acid itself is an intriguing challenge that showcases modern synthetic methodologies. Traditional approaches often rely on multi-step sequences involving protection-deprotection strategies. However, recent innovations have enabled more streamlined synthetic routes, reducing costs and improving yields. For example, catalytic methods have been explored to facilitate key transformations while maintaining high selectivity. Such advancements not only enhance accessibility but also contribute to sustainable chemistry practices by minimizing waste and energy consumption.

The compound's application extends beyond pharmaceuticals into agrochemicals and material science. In agrochemistry, derivatives of this scaffold have been investigated for their potential as herbicides or fungicides due to their ability to interact with biological targets at sub-lethal concentrations. Similarly, in material science, functionalized cyclohexanones are being explored for their properties as monomers or crosslinking agents in polymer formulations.

As research continues to evolve, the demand for high-quality intermediates like 1-(tert-butoxy)carbonyl-3-oxocyclohexane-1-carboxylic acid is expected to grow exponentially. The integration of computational chemistry and machine learning has further accelerated the discovery process by predicting novel derivatives with enhanced properties. This synergy between experimental synthesis and computational modeling promises to unlock new possibilities for molecular design.

In conclusion,1-(tert-butoxy)carbonyl-3-oxocyclohexane-1-carboxylic acid (CAS No. 2137610-77-4) represents a cornerstone compound in modern synthetic chemistry with far-reaching implications across multiple disciplines. Its unique structural attributes and functional versatility make it indispensable for researchers striving to develop innovative therapeutics and materials. As our understanding of molecular interactions deepens, so too will the applications of this remarkable compound.